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6-[(2,4-Dichlorophenoxy)methyl]-3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole 6-[(2,4-Dichlorophenoxy)methyl]-3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC0866777
InChI: InChI=1S/C12H10Cl2N4OS/c1-2-10-15-16-12-18(10)17-11(20-12)6-19-9-4-3-7(13)5-8(9)14/h3-5H,2,6H2,1H3
SMILES: CCC1=NN=C2N1N=C(S2)COC3=C(C=C(C=C3)Cl)Cl
Molecular Formula: C12H10Cl2N4OS
Molecular Weight: 329.2 g/mol

6-[(2,4-Dichlorophenoxy)methyl]-3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

CAS No.:

Cat. No.: VC0866777

Molecular Formula: C12H10Cl2N4OS

Molecular Weight: 329.2 g/mol

* For research use only. Not for human or veterinary use.

6-[(2,4-Dichlorophenoxy)methyl]-3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole -

Specification

Molecular Formula C12H10Cl2N4OS
Molecular Weight 329.2 g/mol
IUPAC Name 6-[(2,4-dichlorophenoxy)methyl]-3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Standard InChI InChI=1S/C12H10Cl2N4OS/c1-2-10-15-16-12-18(10)17-11(20-12)6-19-9-4-3-7(13)5-8(9)14/h3-5H,2,6H2,1H3
Standard InChI Key SYEWJPAEVUMSMN-UHFFFAOYSA-N
SMILES CCC1=NN=C2N1N=C(S2)COC3=C(C=C(C=C3)Cl)Cl
Canonical SMILES CCC1=NN=C2N1N=C(S2)COC3=C(C=C(C=C3)Cl)Cl

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